Cas no 2138084-28-1 (ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate)

• Product Name: ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate
• CAS No: 2138084-28-1
• MF: C₁₀H₁₅NO₃S₂
• MW: 261.361000299454
• CID: 6432314
• PubChem ID: 165494432
• Update Time: 2025-06-14

ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate
• 2138084-28-1
• EN300-1178473

• Inchi： 1S/C10H15NO3S2/c1-2-14-9(13)5-4-8(12)11-6-3-7-16-10(11)15/h2-7H2,1H3
• InChI Key： YIBZGYLBRPMHFY-UHFFFAOYSA-N
• SMILES： S1C(N(C(CCC(=O)OCC)=O)CCC1)=S

Computed Properties

• Exact Mass: 261.04933569g/mol
• Monoisotopic Mass: 261.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate

Comprehensive Analysis of Ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate (CAS No. 2138084-28-1)

The compound ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate (CAS No. 2138084-28-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazinane core and an ester functional group, makes it a versatile intermediate for synthesizing bioactive derivatives. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting enzymes and receptors involved in metabolic disorders.

In recent years, the demand for novel sulfur-containing heterocycles like ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate has surged, driven by their applications in developing antioxidant and anti-inflammatory agents. The compound’s CAS No. 2138084-28-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Its structural motif aligns with trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate typically involves multi-step reactions, including the condensation of thiol derivatives with α,β-unsaturated esters. This process highlights the compound’s role as a scaffold for optimizing pharmacokinetic properties. Notably, its sulfanylidene group enhances binding affinity to biological targets, a feature often explored in computational chemistry studies.

From an industrial perspective, CAS No. 2138084-28-1 is gaining traction in green chemistry initiatives. Researchers are investigating solvent-free or catalytic methods to produce it sustainably, addressing environmental concerns. This aligns with global searches for eco-friendly synthetic routes, a priority for regulatory agencies and manufacturers alike.

In summary, ethyl 4-oxo-4-(2-sulfanylidene-1,3-thiazinan-3-yl)butanoate represents a promising candidate for advancing precision medicine and sustainable chemistry. Its CAS No. 2138084-28-1 serves as a key identifier for researchers exploring its full potential, while its structural features continue to inspire innovations in drug development and material science.